N,N-diethyl-1-(2-nitrobenzyl)-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(2-nitrophenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H25N3O3/c1-3-19(4-2)17(21)15-9-7-11-18(13-15)12-14-8-5-6-10-16(14)20(22)23/h5-6,8,10,15H,3-4,7,9,11-13H2,1-2H3
• InChI Key: MAEYICWRXFDJBR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N,N-diethyl-1-(2-nitrobenzyl)-3-piperidinecarboxamide, commonly known as SNAP-5114, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. SNAP-5114 is a selective inhibitor of the gamma-aminobutyric acid (GABA) transporter GAT-1, which is responsible for the reuptake of GABA in the central nervous system. In

Mechanism of Action

SNAP-5114 selectively inhibits the N,N-diethyl-1-(2-nitrobenzyl)-3-piperidinecarboxamide transporter GAT-1, which is responsible for the reuptake of this compound in the central nervous system. By inhibiting GAT-1, SNAP-5114 increases the levels of extracellular this compound, leading to anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
SNAP-5114 has been shown to increase this compound levels in the brain, leading to anxiolytic and anticonvulsant effects. It has also been shown to have a sedative effect, which may be due to its ability to increase this compound levels in the brain. Additionally, SNAP-5114 has been shown to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using SNAP-5114 in lab experiments is its selectivity for GAT-1. This allows researchers to study the specific effects of GAT-1 inhibition on N,N-diethyl-1-(2-nitrobenzyl)-3-piperidinecarboxamide levels and neurological function. However, one limitation of using SNAP-5114 is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving SNAP-5114. One area of interest is the potential therapeutic effects of GAT-1 inhibitors in the treatment of anxiety disorders, epilepsy, and other neurological disorders. Another area of interest is the development of more potent and selective GAT-1 inhibitors. Additionally, further research is needed to fully understand the biochemical and physiological effects of SNAP-5114 and other GAT-1 inhibitors.

Synthesis Methods

The synthesis of SNAP-5114 involves a multi-step process that includes the reaction of 2-nitrobenzyl bromide with diethylamine to form the intermediate product, 2-nitrobenzyl diethylamine. This intermediate is then reacted with 3-piperidinecarboxylic acid to form SNAP-5114. The final product is purified using column chromatography.

Scientific Research Applications

SNAP-5114 has been widely used in research to study the role of GAT-1 in the central nervous system. It has been shown to increase N,N-diethyl-1-(2-nitrobenzyl)-3-piperidinecarboxamide levels in the brain, leading to anxiolytic and anticonvulsant effects. SNAP-5114 has also been used to investigate the potential therapeutic effects of GAT-1 inhibitors in the treatment of anxiety disorders, epilepsy, and other neurological disorders.